Cas no 1805123-93-6 (3,4-Dibromo-2,6-difluorobenzylamine)

• Product Name: 3,4-Dibromo-2,6-difluorobenzylamine
• CAS No: 1805123-93-6
• MF: C₇H₅Br₂F₂N
• MW: 300.926107168198
• CID: 4977767
• Update Time: 2025-05-23

3,4-Dibromo-2,6-difluorobenzylamine Chemical and Physical Properties

Names and Identifiers

• 3,4-Dibromo-2,6-difluorobenzylamine

• Inchi： 1S/C7H5Br2F2N/c8-4-1-5(10)3(2-12)7(11)6(4)9/h1H,2,12H2
• InChI Key： WAQAZIGOXMYXRT-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C(=C1F)CN)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• XLogP3: 2.4
• Topological Polar Surface Area: 26

Additional information on 3,4-Dibromo-2,6-difluorobenzylamine

3,4-Dibromo-2,6-difluorobenzylamine (CAS No. 1805123-93-6): A Comprehensive Overview

3,4-Dibromo-2,6-difluorobenzylamine is a highly specialized organic compound with the CAS registry number 1805123-93-6. This compound belongs to the class of arylamines and is characterized by its unique substitution pattern on the benzene ring. The molecule features two bromine atoms at the 3 and 4 positions and two fluorine atoms at the 2 and 6 positions of the benzene ring, with an amino group (-NH₂) attached to the benzene carbon at position 1. This specific substitution pattern makes 3,4-Dibromo-2,6-difluorobenzylamine a valuable compound in various chemical and pharmaceutical applications.

The synthesis of 3,4-Dibromo-2,6-difluorobenzylamine typically involves multi-step processes that require precise control over reaction conditions to achieve the desired substitution pattern. Recent advancements in synthetic chemistry have enabled more efficient and environmentally friendly methods for producing this compound. For instance, researchers have explored the use of microwave-assisted synthesis and catalytic systems to optimize reaction yields and minimize by-products.

One of the most notable applications of 3,4-Dibromo-2,6-difluorobenzylamine is in the field of materials science. The compound serves as a key intermediate in the synthesis of advanced polymers and high-performance materials. Its bromine and fluorine substituents contribute to unique electronic properties, making it suitable for applications in electronics and optoelectronics. Recent studies have highlighted its potential as a building block for organic light-emitting diodes (OLEDs) due to its ability to enhance device efficiency and stability.

In the pharmaceutical industry, 3,4-Dibromo-2,6-difluorobenzylamine has gained attention as a promising lead compound for drug development. Its structure provides a versatile platform for modifying pharmacokinetic properties such as solubility and bioavailability. Researchers have investigated its role in inhibiting key enzymes associated with neurodegenerative diseases, such as Alzheimer's disease. Preclinical studies have demonstrated its potential as a therapeutic agent with minimal toxicity profiles.

The environmental impact of 3,4-Dibromo-2,6-difluorobenzylamine has also been a subject of recent research. Studies have focused on understanding its biodegradation pathways and assessing its potential risks to aquatic ecosystems. Advanced analytical techniques, including high-resolution mass spectrometry and chromatography, have been employed to monitor its presence in environmental samples. These efforts aim to ensure that the production and use of this compound align with sustainability goals.

From a regulatory perspective, 3,4-Dibromo-2,6-difluorobenzylamine is classified under specific guidelines governing chemical substances. Its handling requires adherence to safety protocols to minimize occupational exposure risks. Ongoing research continues to explore innovative methods for improving workplace safety while maintaining high standards of production efficiency.

In conclusion, 3,4-Dibromo-2,6-difluorobenzylamine (CAS No. 1805123-93-6) stands out as a versatile compound with significant potential across multiple industries. Its unique chemical properties make it an essential component in modern material science and pharmaceutical research. As scientific advancements continue to unfold, this compound is expected to play an increasingly pivotal role in driving innovation and addressing global challenges in health and technology.